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Compound of Interest

Compound Name: SID 26681509 quarterhydrate

Cat. No.: B11933563

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of the
research compound SID 26681509 quarterhydrate. Given the absence of a publicly available,
specific Safety Data Sheet (SDS), these procedures are based on general best practices for
the disposal of novel research chemicals and must be supplemented by a thorough risk
assessment conducted by qualified personnel at your institution.

I. Chemical and Physical Properties

A summary of the known properties of SID 26681509 is presented below. This information
should be used to inform handling and disposal decisions.
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Property Value

(S)-tert-butyl (1-(1H-indol-3-yl)-3-(2-(2-((2-
Chemical Name ethylphenyl)amino)-2-oxoethylthio)hydrazinyl)-3-

oxopropan-2-yl)carbamate quarterhydrate

Molecular Formula C27H33Ns0s5S - ¥4H20

CAS Number 958772-66-2

Appearance Solid

Solubility Soluble in DMSO and ethanol
Storage Store at -20°C

Il. Disposal Protocol

The following step-by-step protocol outlines the recommended procedure for the disposal of
SID 26681509 quarterhydrate. This protocol is a guideline and must be adapted to comply
with all applicable federal, state, and local regulations, as well as institutional policies.

Step 1: Personal Protective Equipment (PPE)

Before handling the compound, ensure all personnel are equipped with the appropriate PPE to
minimize exposure risk.

» Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Use safety glasses or goggles.

¢ Body Protection: A standard laboratory coat is required.

Step 2: Waste Classification and Segregation

Proper classification and segregation of chemical waste are critical to ensure safe handling and
disposal.

o Waste Determination: SID 26681509 quarterhydrate should be treated as hazardous
chemical waste. Do not dispose of it in regular trash or down the drain.
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e Segregation: Keep this compound segregated from other waste streams to avoid
incompatible chemical reactions. It should be stored in a designated hazardous waste
collection area.

Step 3: Containerization and Labeling

Proper containment and labeling are essential for the safe storage and transport of chemical
waste.

» Container: Use a sealed, leak-proof, and chemically compatible container. The original
product container is often a suitable choice.

» Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name (SID 26681509 quarterhydrate), and the approximate quantity.

Step 4: Disposal Pathway

All chemical waste must be disposed of through your institution's designated hazardous waste
management program.

» Contact Environmental Health and Safety (EHS): Notify your institution's EHS office to
arrange for the pickup and disposal of the waste.

o Documentation: Complete all necessary waste disposal forms as required by your institution.

lll. Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of SID 26681509 quarterhydrate.
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Caption: Disposal workflow for SID 26681509 quarterhydrate.
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It is imperative to handle all research chemicals with the utmost care, particularly when a
comprehensive SDS is not available. Adherence to these general guidelines and your
institution's specific protocols will help ensure a safe laboratory environment.

 To cite this document: BenchChem. [Standard Operating Procedures for the Disposal of SID
26681509 Quarterhydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11933563#sid-26681509-quarterhydrate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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